Cas no 422282-11-9 (N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide)

• Product Name: N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide
• CAS No: 422282-11-9
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6305345
• PubChem ID: 78325300
• Update Time: 2025-07-09

N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide
• 422282-11-9

• Inchi： 1S/C21H23N3O2S/c1-14(2)11-12-22-19(25)16-9-7-15(8-10-16)13-24-20(26)17-5-3-4-6-18(17)23-21(24)27/h3-10,14,17H,11-13H2,1-2H3,(H,22,25)
• InChI Key： LHWAQMYXJXHXMJ-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1CC1C=CC(=CC=1)C(NCCC(C)C)=O)=O

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.9Ų

Additional information on N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide

N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide: A Comprehensive Overview

The compound with CAS No. 422282-11-9, known as N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzamide group attached to a substituted quinazoline moiety. The quinazoline core is a heterocyclic aromatic compound that has been extensively studied due to its potential in drug design and as a building block for advanced materials.

Recent studies have highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain quinazoline-based compounds exhibit potent anti-cancer properties by targeting specific kinases involved in tumor growth and metastasis. The presence of the sulfanylidene group in this compound adds another layer of complexity and functionality, potentially enhancing its bioactivity or stability.

The synthesis of N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the formation of the quinazoline ring system. This compound's structure also makes it a promising candidate for further functionalization, enabling the exploration of its potential in diverse applications such as agrochemicals and advanced materials.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique structure allows for the incorporation of various functional groups that can enhance drug solubility and bioavailability. A study published in *Advanced Drug Delivery Reviews* explored the use of quinazoline derivatives as carriers for targeted drug delivery, highlighting their ability to interact with biological membranes and facilitate controlled release mechanisms.

Moreover, the benzamide group present in this compound contributes to its stability and reactivity. Benzamides are widely used in organic synthesis due to their ability to participate in various nucleophilic substitutions and condensation reactions. The combination of this group with the quinazoline moiety creates a versatile platform for exploring new chemical reactions and developing innovative compounds.

From an environmental perspective, the synthesis and application of N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide have been evaluated for their sustainability. Researchers have emphasized the importance of green chemistry principles in reducing waste and minimizing the environmental impact of chemical processes. This compound's synthesis pathway incorporates several eco-friendly strategies, such as solvent-free reactions and the use of renewable feedstocks.

In conclusion, N-(3-methylbutyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methylbenzamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its complex structure and functional groups make it an ideal candidate for further research into drug development, materials science, and sustainable chemical processes. As advancements in synthetic methodologies continue to unfold, this compound is poised to play a significant role in shaping future innovations within these fields.